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Compound of Interest

2-(Methylamino)-1,3-thiazole-4-
Compound Name:
carboxylic acid

Cat. No.: B598034

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Methylamino)-1,3-thiazole-4-
carboxylic acid, a heterocyclic compound of interest in medicinal chemistry and drug
discovery. Due to the limited availability of detailed experimental data for this specific molecule,
this guide also includes information on closely related analogues to provide a broader context
for its potential properties and applications.

Chemical Identity and Properties

CAS Number: 1199216-02-8[1][2][3] Hydrate CAS Number: 1269052-73-4[2] Molecular
Formula: CsHeN202S[4] Molecular Weight: 158.18 g/mol [4]

While specific experimental data for the melting point and solubility of 2-(Methylamino)-1,3-
thiazole-4-carboxylic acid are not readily available in the public domain, the properties of
related compounds can offer valuable insights.

Table 1: Physicochemical Properties of 2-(Methylamino)-1,3-thiazole-4-carboxylic acid and

Related Compounds
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Molecular . ]
Molecular . Melting Point
Compound CAS Number Weight ( g/mol
Formula ) (°C)
2-
(Methylamino)-1, Data not
_ 1199216-02-8 CsHeN202S 158.18 _
3-thiazole-4- available
carboxylic acid
2-Amino-1,3-
Data not
thiazole-4- 40283-41-8 C4aHaN202S 144.15
) ) available
carboxylic acid
2-Amino-1,3-
thiazole-4- Data not
o 83673-98-7 CoH12N204S 244.27 _
carboxylic acid, available

N-BOC protected

Synthesis and Experimental Protocols

A detailed experimental protocol for the synthesis of 2-(Methylamino)-1,3-thiazole-4-
carboxylic acid is not explicitly documented in readily accessible literature. However, a
plausible synthetic strategy can be inferred from the preparation of analogous compounds. A
common approach involves the Hantzsch thiazole synthesis, followed by N-alkylation and
subsequent hydrolysis of an ester precursor.

A potential synthetic pathway is outlined below, based on established methodologies for similar
structures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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